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Compound of Interest

Compound Name: Longdaysin

Cat. No.: B608630

Application Notes and Protocols: Longdaysin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of
Longdaysin in various in vitro assays. Longdaysin is a cell-permeable purine derivative that
acts as a multi-kinase inhibitor.

Introduction

Longdaysin has been identified as a potent modulator of cellular circadian rhythms and an
inhibitor of the Wnt/(3-catenin signaling pathway.[1] It primarily targets Casein Kinase 1a (CK1a)
and Casein Kinase 16 (CK190), with additional activity against Cyclin-Dependent Kinase 7
(CDK7) and Extracellular signal-regulated kinase 2 (ERK2).[2][3] Its ability to inhibit these
kinases makes it a valuable tool for studying their roles in various biological processes,
including circadian clocks, cell proliferation, and cancer progression.[1][4]

Solubility and Storage

Proper dissolution and storage of Longdaysin are critical for maintaining its stability and
activity. It is sparingly soluble in aqueous solutions and requires an organic solvent for initial
reconstitution.

Table 1: Solubility of Longdaysin
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Solvent Solubility Concentration
DMSO 50 - 125 mg/mL 149.11 - 372.77 mM
Ethanol 67 mg/mL 199.8 mM

Water Insoluble

Data compiled from multiple sources.[2][3][5][6]
Storage Recommendations:
e Powder: Store at -20°C for up to 3 years.[2]

e Stock Solutions: Aliquot and store in a tightly sealed container at -80°C for up to 1 year or
-20°C for up to 6 months to avoid repeated freeze-thaw cycles.[2][3][5]

Preparation of Solutions
Protocol 1: Preparation of a 10 mM Longdaysin Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

Longdaysin powder (MW: 335.33 g/mol )

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Procedure:

o Equilibrate the Longdaysin vial to room temperature before opening.
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e Weigh the desired amount of Longdaysin powder. For example, to prepare 1 mL of a 10
mM stock solution, use 3.35 mg of Longdaysin.

e Add the appropriate volume of fresh DMSO to the Longdaysin powder. For 3.35 mg, add 1
mL of DMSO.

» Vortex the solution thoroughly until all the powder is completely dissolved. Gentle warming or
sonication may be used if necessary.[3][6]

 Aliquot the stock solution into smaller, single-use volumes (e.g., 20 pL) in sterile tubes.

» Store the aliquots at -80°C for long-term storage or -20°C for shorter-term storage.[3]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the stock solution for use in cell culture experiments.

Materials:

e 10 mM Longdaysin stock solution in DMSO

o Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Procedure:

e Thaw a single aliquot of the 10 mM Longdaysin stock solution at room temperature.

» Determine the final desired concentration of Longdaysin for your experiment. Common
working concentrations range from 1 uM to 25 pM.[3]

o Perform a serial dilution of the stock solution in pre-warmed cell culture medium to achieve
the final concentration.

o Important: The final concentration of DMSO in the culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

o Example for 10 uM: Add 1 pL of 10 mM Longdaysin stock to 1 mL of cell culture medium.
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» Mix the working solution gently by pipetting or inverting the tube.

» Add the final working solution to your cell cultures. Remember to include a vehicle control
(medium with the same final concentration of DMSO) in your experimental setup.

Experimental Protocols and Data
Protocol 3: Wnt/B-catenin Pathway Inhibition Assay

This protocol details a method to assess Longdaysin's effect on the Wnt/[3-catenin signaling
pathway via Western Blot. Longdaysin inhibits this pathway by preventing the phosphorylation
of LRP6 and DVL2, which leads to a reduction in 3-catenin levels.[1]

Materials:

Breast cancer cell lines (e.g., MDA-MB-231, Hs578T) or HEK293T cells.[1]

Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

Primary antibodies: anti-phospho-LRP6, anti-LRP6, anti-DVL2, anti-active-B-catenin, anti-
total-B-catenin, anti-GAPDH (or other loading control).

HRP-conjugated secondary antibodies.

Chemiluminescence substrate.

Procedure:

» Seed cells in 6-well plates and allow them to adhere overnight.

» Treat the cells with varying concentrations of Longdaysin (e.g., 0, 5, 10, 25 uM) for 24
hours.[1][6]

o After treatment, wash the cells with ice-cold PBS and lyse them using lysis buffer.

o Determine the protein concentration of the lysates using a BCA or Bradford assay.

o Perform SDS-PAGE and transfer the proteins to a PVDF membrane.
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e Block the membrane and probe with the appropriate primary antibodies overnight at 4°C.
o Wash the membrane and incubate with HRP-conjugated secondary antibodies.
o Detect the protein bands using a chemiluminescence imaging system.

o Analyze the band intensities to determine the effect of Longdaysin on the phosphorylation
and total protein levels of the target proteins.

Table 2: ICso Values of Longdaysin for Target Kinases

Target Kinase ICs0 (M) Assay Type

CKla 5.6 Cell-free assay
CK1d 8.8 Cell-free assay
CDK7 29 Cell-free assay
ERK2 52 Cell-free assay

Data from Selleck Chemicals and MedchemExpress.[2][3]
Visualizations
Signaling Pathway Diagram

The following diagram illustrates the mechanism by which Longdaysin inhibits the Wnt/[3-
catenin signaling pathway.
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Caption: Longdaysin inhibits CK1d/¢, blocking Wnt signaling.
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Experimental Workflow Diagram

The diagram below outlines the general workflow for preparing Longdaysin and conducting a
cell-based in vitro assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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